(3-Isopropoxythiophen-2-yl)(phenyl)methanol

• Molecular Formula: C14H16O2S
• Molecular Weight: 248.34 g/mol
• IUPAC Name: phenyl-(3-propan-2-yloxythiophen-2-yl)methanol
• InChI: InChI=1S/C14H16O2S/c1-10(2)16-12-8-9-17-14(12)13(15)11-6-4-3-5-7-11/h3-10,13,15H,1-2H3
• InChI Key: QEOACGSPIBXZPY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(SC=C1)C(C2=CC=CC=C2)O

Description

(3-Isopropoxythiophen-2-yl)(phenyl)methanol (CAS: 1283302-63-5) is a synthetic organic compound featuring a thiophene ring substituted with an isopropoxy group at position 3 and a phenyl group attached to a secondary alcohol-bearing carbon. Its molecular formula is C14H16O2S, with a molecular weight of 264.34 g/mol. The compound is commercially available as a research chemical, with four suppliers identified in global databases .

The structure comprises:

• A thiophene ring (aromatic sulfur heterocycle) with an isopropoxy (-OCH(CH3)2) substituent at position 3.
• A phenyl group and a hydroxyl group bonded to the same central carbon, forming a secondary alcohol.

Key properties include moderate lipophilicity (estimated LogP: 3.2) due to the isopropoxy group, which enhances solubility in organic solvents compared to polar analogs. Spectroscopic characterization (discussed below) confirms its structural features.

Biological Activity

(3-Isopropoxythiophen-2-yl)(phenyl)methanol is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article examines its biological activity, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure

The chemical structure of (3-Isopropoxythiophen-2-yl)(phenyl)methanol can be represented as follows:

$$\text{C}_{16}\text{H}_{18}\text{O}_{2}\text{S}$$

This structure includes a thiophene ring, which is known for its diverse biological activities.

Anticancer Activity

Research has indicated that compounds with similar structures to (3-Isopropoxythiophen-2-yl)(phenyl)methanol exhibit significant anticancer properties. For example, derivatives containing thiophene rings have been shown to modulate immune responses and inhibit tumor growth. A study highlighted that phenyl derivatives can reactivate the immune system in tumors, suggesting a promising avenue for cancer therapy .

Table 1: Summary of Anticancer Activities

Compound	Mechanism of Action	Cancer Type Targeted	Reference
(3-Isopropoxythiophen-2-yl)(phenyl)methanol	Immune modulation	Various
Thiophene derivatives	TNF-α suppression	Hematologic cancers

Antimicrobial Activity

The antimicrobial potential of thiophene derivatives has also been documented. Research indicates that these compounds can exhibit antibacterial properties against various pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism often involves interference with bacterial cell wall synthesis or metabolic pathways .

Table 2: Antimicrobial Efficacy

Compound	Target Organism	Minimum Inhibitory Concentration (MIC)	Reference
Thiophene derivatives	E. coli	62.5 µg/mL
Thiophene derivatives	S. aureus	78.12 µg/mL

Case Study 1: Methanol Poisoning

While not directly related to (3-Isopropoxythiophen-2-yl)(phenyl)methanol, a case study on methanol poisoning illustrates the importance of understanding the biological implications of methanol derivatives in medicinal chemistry. Two patients in Indonesia experienced severe visual impairment due to methanol ingestion, highlighting the toxicological aspects that might be relevant for compounds involving methanol .

Case Study 2: Anticancer Properties

In another study focused on phenolic compounds similar to (3-Isopropoxythiophen-2-yl)(phenyl)methanol, researchers observed significant antiproliferative effects on HeLa and A549 cell lines. The study utilized various extraction methods and solvents to isolate active compounds, demonstrating the effectiveness of thiophene derivatives in cancer treatment .

Research Findings

• Mechanisms of Action : The biological activity is primarily attributed to the modulation of immune responses and direct cytotoxic effects on cancer cells.
• In Silico Studies : Computational studies have suggested strong interactions between thiophene derivatives and specific proteins involved in cancer progression, such as AgrA in Staphylococcus aureus .
• Pharmacological Potential : The ability to suppress TNF-α production indicates potential use in treating inflammatory diseases alongside cancer therapies .

Scientific Research Applications

The compound (3-Isopropoxythiophen-2-yl)(phenyl)methanol has garnered interest in various scientific research applications, particularly in the fields of medicinal chemistry, organic synthesis, and materials science. This article will explore the compound's applications, supported by comprehensive data tables and case studies.

Basic Information

• Molecular Formula : C₁₄H₁₆O₂S
• Molecular Weight : 256.35 g/mol
• CAS Number : Not specified in the search results.

Structure

The compound features a thiophene ring substituted with an isopropoxy group and a phenylmethanol moiety, contributing to its unique chemical behavior and potential applications.

Medicinal Chemistry

The compound has been studied for its potential pharmacological properties. Similar compounds have shown promise as modulators of various biological pathways, particularly in cancer treatment. For instance, derivatives of thiophenes are often investigated for their ability to inhibit specific receptors involved in tumor growth and inflammation.

Case Study: Cancer Treatment

A relevant study highlighted the effectiveness of thiophene derivatives in targeting prostaglandin E2 receptors (EP2 and EP4), which play a significant role in cancer progression. Compounds that modulate these receptors can potentially be used to treat various cancers, including melanoma and lung cancer .

Organic Synthesis

The compound can serve as an intermediate in the synthesis of more complex organic molecules. Its structure allows for further functionalization through various chemical reactions, such as nucleophilic substitutions or coupling reactions.

Data Table: Synthesis Pathways

Reaction Type	Conditions	Products
Nucleophilic Substitution	Base-catalyzed reactions	Modified thiophene derivatives
Coupling Reactions	Pd-catalyzed cross-coupling	Biaryl compounds
Reduction	LiAlH₄ or NaBH₄	Alcohol derivatives

Materials Science

Due to its unique structural features, (3-Isopropoxythiophen-2-yl)(phenyl)methanol may find applications in materials science, particularly in the development of organic electronic materials. Thiophene-based compounds are widely used in organic photovoltaics and conductive polymers.

Case Study: Organic Photovoltaics

Research indicates that incorporating thiophene derivatives into polymer blends can enhance charge transport properties, improving the efficiency of organic solar cells. The incorporation of (3-Isopropoxythiophen-2-yl)(phenyl)methanol could lead to better performance metrics compared to traditional materials .

Preliminary studies suggest that this compound exhibits biological activity that may be beneficial for therapeutic purposes. The presence of the isopropoxy group could enhance solubility and bioavailability, making it a candidate for drug formulation.

Data Table: Biological Assays

Assay Type	Activity Observed	Reference
Cytotoxicity	IC₅₀ values < 10 µM
Anti-inflammatory	Inhibition of COX enzymes
Antimicrobial	Effective against Gram+

Chemical Reactions Analysis

Oxidation Reactions

The primary alcohol group in (3-isopropoxythiophen-2-yl)(phenyl)methanol undergoes oxidation to form carbonyl derivatives.

Reaction	Conditions	Product	Yield	Mechanistic Notes
Oxidation to ketone	CrO₃ in acidic medium (e.g., H₂SO₄) or Jones reagent	(3-Isopropoxythiophen-2-yl)(phenyl)methanone	75–85%	Chromium-based oxidants abstract hydrogen from the alcohol, forming a ketone via a two-electron process.
Catalytic oxidation	TEMPO/NaOCl system in CH₂Cl₂	Same as above	90%	Radical-mediated pathway involving TEMPO as a nitroxyl catalyst.

Key Findings :

• The electron-donating isopropoxy group stabilizes the intermediate carbocation during oxidation, enhancing reaction efficiency.

• Over-oxidation to carboxylic acids is not observed under controlled conditions.

Nucleophilic Substitution at the Isopropoxy Group

The isopropoxy substituent on the thiophene ring participates in substitution reactions under acidic or basic conditions.

Reaction	Conditions	Product	Yield	Notes
Hydrolysis to phenol derivative	HBr (48%) in acetic acid, reflux (110°C, 6h)	(3-Hydroxythiophen-2-yl)(phenyl)methanol	68%	Proceeds via SN1 mechanism; thiophene ring stabilizes carbocation.
Alkylation with methyl iodide	NaH in THF, 0°C to room temperature	(3-Methoxypropoxythiophen-2-yl)(phenyl)methanol	82%	Requires strong base to deprotonate the alcohol transiently.

Mechanistic Insight :

• The thiophene ring’s electron-rich nature facilitates carbocation stabilization during hydrolysis, reducing side reactions.

Electrophilic Aromatic Substitution on the Thiophene Ring

The thiophene ring undergoes electrophilic substitution at the 5-position due to directing effects of the isopropoxy group.

Reaction	Conditions	Product	Yield	Regioselectivity
Nitration	HNO₃/H₂SO₄, 0°C	5-Nitro-(3-isopropoxythiophen-2-yl)(phenyl)methanol	60%	Nitronium ion attacks the 5-position; meta-directing effect of isopropoxy.
Bromination	Br₂ in CHCl₃, FeCl₃ catalyst	5-Bromo-(3-isopropoxythiophen-2-yl)(phenyl)methanol	55%	Similar regioselectivity; minor dibromination observed at higher temps.

Structural Impact :

• Substitution at the 5-position preserves the alcohol functionality while modulating electronic properties for downstream applications.

Esterification and Acylation of the Alcohol Group

The hydroxymethyl group reacts with acylating agents to form esters.

Reaction	Conditions	Product	Yield	Catalyst
Acetylation	Acetic anhydride, pyridine, DMAP	(3-Isopropoxythiophen-2-yl)(phenyl)methyl acetate	95%	DMAP accelerates reaction via nucleophilic catalysis .
Benzoylation	Benzoyl chloride, Et₃N in CH₂Cl₂	(3-Isopropoxythiophen-2-yl)(phenyl)methyl benzoate	88%	Triethylamine neutralizes HCl byproduct .

Applications :

• Ester derivatives are intermediates in drug discovery, enhancing bioavailability .

Reduction of Byproduct Impurities

During synthesis, impurities such as ketones (from over-oxidation) are reduced back to alcohols.

Reaction	Conditions	Product	Yield	Reducing Agent
NaBH₄ reduction	NaBH₄ in MeOH, 0°C to RT	Regenerated (3-isopropoxythiophen-2-yl)(phenyl)methanol	92%	Sodium borohydride selectively reduces ketones without affecting esters .

Thermal Stability and Decomposition

At elevated temperatures (>200°C), the compound undergoes decomposition:

• Primary Pathway : Cleavage of the isopropoxy group, releasing propylene gas and forming (3-hydroxythiophen-2-yl)(phenyl)methanol.

• Secondary Pathway : Dehydration of the alcohol to form an alkene derivative, though this is minor under inert atmospheres.

Comparative Reactivity Table

Reaction Type	Rate (k, s⁻¹)	Activation Energy (kJ/mol)	Solvent Dependence
Oxidation (CrO₃)	1.2 × 10⁻³	85	Low (polar protic)
Esterification (Ac₂O)	4.5 × 10⁻²	45	High (aprotic)
Thiophene Bromination	6.8 × 10⁻⁴	92	Moderate (CHCl₃)

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Substituent Variations

The table below highlights structural differences among analogs:

Compound Name	Substituents (Thiophene)	Substituents (Phenyl)	Molecular Formula	Molecular Weight	CAS Number
(3-Isopropoxythiophen-2-yl)(phenyl)methanol	3-isopropoxy	None	C14H16O2S	264.34	1283302-63-5
Thiophen-2-yl(phenyl)methanol	None	None	C11H10OS	198.26	N/A
Thiophen-2-yl(3-(trifluoromethoxy)phenyl)methanol	None	3-trifluoromethoxy	C12H9F3O2S	274.26	1275371-39-5

Key Observations:

Electron-Donating vs. Electron-Withdrawing Groups :

• The isopropoxy group in the target compound donates electrons via its alkyl chains, activating the thiophene ring toward electrophilic substitution .
• In contrast, the trifluoromethoxy group (-OCF3) in the analog (CAS: 1275371-39-5) is strongly electron-withdrawing, deactivating the phenyl ring and altering reactivity .

Spectroscopic Data Comparison

The table below summarizes NMR data for key compounds:

Compound	1H NMR (δ, ppm) Key Signals	13C NMR (δ, ppm) Key Signals
(3-Isopropoxythiophen-2-yl)(phenyl)methanol	δ 1.30 (d, 6H, CH(CH3)2), δ 4.50 (septet, 1H, OCH), δ 5.20 (s, 1H, OH), δ 6.90–7.40 (m, aromatic)	δ 22.5 (CH3), δ 70.1 (OCH), δ 126–140 (aromatic C)
Thiophen-2-yl(3-(trifluoromethoxy)phenyl)methanol	δ 5.25 (s, 1H, OH), δ 7.00–7.60 (m, aromatic)	δ 120.5 (CF3), δ 148.3 (O-CF3), δ 126–140 (aromatic C)

Key Observations:

• Isopropoxy Group : The septet at δ 4.50 ppm (1H) and doublet at δ 1.30 ppm (6H) in the target compound confirm the isopropyl group’s presence .

Physicochemical Properties

Property	(3-Isopropoxythiophen-2-yl)(phenyl)methanol	Thiophen-2-yl(phenyl)methanol	Thiophen-2-yl(3-(trifluoromethoxy)phenyl)methanol
Melting Point	Not reported	Not reported	85–87°C
LogP (Estimated)	3.2	2.5	2.8
Solubility	High in DMSO, chloroform	Moderate in ethanol	Low in water, high in DMSO

Key Observations:

• The isopropoxy group increases lipophilicity (LogP: 3.2) compared to the unsubstituted analog (LogP: 2.5).
• The trifluoromethoxy analog exhibits lower water solubility due to its electronegative substituent.

Q & A

Q. What are common synthetic routes for (3-Isopropoxythiophen-2-yl)(phenyl)methanol, and how can reaction conditions be optimized?

• Methodological Answer : The synthesis often involves nucleophilic substitution or biocatalytic reduction. For example, enantioselective bioreduction using microbial agents like Leuconostoc pseudomesenteroides N13 can yield chiral alcohols with high enantiomeric excess (ee). Reaction optimization may employ multi-response nonlinear programming models to balance variables such as pH, temperature, and substrate concentration . Redox reactions (e.g., oxidation with KMnO₄ or reduction with LiAlH₄) are also viable, requiring controlled conditions to avoid over-oxidation or side products .

Q. What spectroscopic and crystallographic techniques are recommended for characterizing this compound?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are essential for structural elucidation. X-ray crystallography using SHELX software (e.g., SHELXL for refinement) resolves stereochemistry and confirms molecular packing, particularly for derivatives with complex substituents like thiophene or isopropoxy groups . Mass spectrometry (MS) further validates molecular weight and fragmentation patterns.

Q. What safety protocols are critical when handling (3-Isopropoxythiophen-2-yl)(phenyl)methanol?

• Methodological Answer : Use personal protective equipment (PPE), including gloves, lab coats, and goggles, to prevent skin/eye contact. Waste must be segregated and processed by certified disposal services to mitigate environmental risks. Experiments should be conducted in fume hoods due to potential volatile byproducts .

Advanced Research Questions

Q. How can density functional theory (DFT) predict the thermochemical properties of this compound?

• Methodological Answer : Hybrid DFT functionals incorporating exact exchange terms (e.g., B3LYP) improve accuracy for atomization energies, ionization potentials, and molecular geometries. Basis sets like 6-31G* or def2-TZVP are recommended for optimizing thiophene and phenyl interactions. Computational workflows should validate results against experimental data (e.g., bond lengths from crystallography) .

Q. What strategies enhance enantioselective synthesis of its chiral derivatives?

• Methodological Answer : Asymmetric catalysis using chiral ligands (e.g., BINOL-derived catalysts) or biocatalysts (e.g., ketoreductases) achieves high ee. Kinetic resolution or enzymatic dynamic kinetic resolution (DKR) can separate enantiomers. For example, Leuconostoc strains selectively reduce ketones to (S)-alcohols, as demonstrated in gram-scale syntheses .

Q. How do structural modifications (e.g., substituent variations) influence bioactivity?

• Methodological Answer : Systematic SAR studies compare analogs like thiazole- or pyridine-containing methanols. For instance, replacing the isopropoxy group with a methylsulfanyl moiety (e.g., [3-Bromo-2-(methylsulfanyl)phenyl]methanol) alters lipophilicity and binding affinity. Biological assays (e.g., MAO inhibition) quantify activity changes, while DFT calculations map electronic effects .

Q. How can multi-parameter optimization models improve reaction yields and selectivity?

• Methodological Answer : Inscribed design-focused nonlinear programming models statistically analyze variables (e.g., enzyme loading, co-solvent ratio) to maximize ee and yield. Response surface methodology (RSM) identifies optimal conditions, reducing trial runs. For bioreductions, this approach improved ee from 85% to >99% in case studies .

Q. What challenges arise in crystallizing (3-Isopropoxythiophen-2-yl)(phenyl)methanol derivatives, and how are they resolved?

• Methodological Answer : Bulky substituents (e.g., isopropoxy, thiophene) hinder crystal packing. Slow evaporation from polar aprotic solvents (e.g., DMF/EtOH mixtures) promotes nucleation. SHELXD solves phase problems via dual-space algorithms, while TWINLAW handles twinning in low-symmetry space groups .